Cas no 1516-28-5 (Benzene,1-methyl-4-(2-propen-1-ylthio)-)
1516-28-5 structure
Product Name:Benzene,1-methyl-4-(2-propen-1-ylthio)-
Benzene,1-methyl-4-(2-propen-1-ylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-methyl-4-(2-propen-1-ylthio)-
- 1-methyl-4-prop-2-enylsulfanylbenzene
- 1-(4-methylphenyl)-1-thia-3-butene
- 1-(Allylsulfanyl)-4-methylbenzene
- 4-methylphenyl allyl sulfide
- AC1L5MZQ
- AC1Q2N27
- AC1Q7DWN
- allyl (p-tolyl)sulfide
- allyl 4-methylphenyl sulfide
- allyl 4-tolyl sulfide
- allyl p-tolyl sulfide
- Allyl(4-methylphenyl) sulfide
- AR-1H6806
- CTK4C7137
- NSC29050
- p-tolyl-allyl-thioether
- SCHEMBL10516600
- 1-(Allylsulfanyl)-4-methylbenzene #
- allyl 4-methyphenyl sulfide
- DTXSID80282988
- AKOS024323999
- 1516-28-5
- p-tolyl allyl sulfide
- NSC-29050
-
- Inchi： 1S/C10H12S/c1-3-8-11-10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3
- InChI Key： BGBJCIINHQWDMB-UHFFFAOYSA-N
- SMILES： S(CC=C)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 164.06606
- Monoisotopic Mass: 164.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.99
- Boiling Point: 226.3°Cat760mmHg
- Flash Point: 89.4°C
- Refractive Index: 1.557
- PSA: 0
- LogP: 3.27310
Benzene,1-methyl-4-(2-propen-1-ylthio)- Related Literature
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D. J. Abbott,C. J. M. Stirling J. Chem. Soc. C 1969 818
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D. J. Abbott,C. J. M. Stirling Chem. Commun. (London) 1968 165
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3. Preparation and properties of ethylpalladium thiolate complexes. Reaction with organic halides leading to C–S bond formation; crystal structure of trans-[PdEt(Br)(PMe3)2]Kohtaro Osakada,Youichi Ozawa,Akio Yamamoto J. Chem. Soc. Dalton Trans. 1991 759
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